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3-Pyridinecarboxylic acid

magnesium salt

Cat. No.: B1584705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Magnesium nicotinate, the magnesium salt of nicotinic acid (niacin or vitamin B3), is a

compound of interest in pharmaceutical and nutritional research. It combines the therapeutic

and nutritional benefits of both magnesium and nicotinic acid, potentially offering advantages in

bioavailability and clinical applications. This technical guide provides a comprehensive

overview of the core physicochemical properties of magnesium nicotinate, detailing its chemical

identity, and outlining the experimental methodologies for its characterization. The guide is

intended to serve as a foundational resource for researchers and professionals involved in the

development of formulations containing this active pharmaceutical ingredient.

Chemical and Physical Properties
Magnesium nicotinate is a white crystalline solid.[1] While it is known to be soluble in water,

specific quantitative solubility data is not readily available in the reviewed literature.[1] The

fundamental physicochemical properties are summarized below.
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Property Value Reference(s)

Chemical Name
Magnesium bis(pyridine-3-

carboxylate)
[2]

Synonyms
Magnesium dinicotinate,

Nicotinic acid magnesium salt
[2]

Molecular Formula C₁₂H₈MgN₂O₄ [2]

Molecular Weight 268.51 g/mol [2][3]

CAS Number 7069-06-9 [3]

Appearance White crystalline solid [1]

Solubility Readily soluble in water [1]

pKa of Nicotinic Acid ~4.75 [4]

Thermal Decomposition

Decomposes to magnesium

oxide at temperatures above

400°C

[3]

Synthesis and Characterization
Synthesis of Magnesium Nicotinate
A common laboratory-scale synthesis of magnesium nicotinate involves the reaction of a

magnesium salt with nicotinic acid in an aqueous solution.[3]

Reaction Scheme: 2 C₆H₅NO₂ (Nicotinic Acid) + Mg(OH)₂ (Magnesium Hydroxide) →

Mg(C₆H₄NO₂)₂ (Magnesium Nicotinate) + 2 H₂O

A generalized workflow for the synthesis and characterization of magnesium nicotinate is

presented below.
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Synthesis

Characterization

Nicotinic Acid +
Magnesium Salt (e.g., Mg(OH)₂)

Reaction in
Aqueous Medium

Filtration

Crystallization

Drying

FTIR Spectroscopy ¹H NMR Spectroscopy X-ray Diffraction (XRD) Thermal Analysis (TGA/DSC) Elemental Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. CAS Common Chemistry [commonchemistry.cas.org]

2. Magnesium nicotinate | C12H8MgN2O4 | CID 23472 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Magnesium nicotinate | 7069-06-9 | Benchchem [benchchem.com]

4. Nicotinic Acid | C6H5NO2 | CID 938 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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